Cas no 712-95-8 (Benzoic acid, 4-chloro-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 4-chloro-, 1,1-dimethylethyl ester
• CAS No: 712-95-8
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 545758
• PubChem ID: 11142599
• Update Time: 2025-04-19

Benzoic acid, 4-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-, 1,1-dimethylethyl ester
• tert-butyl 4-chlorobenzoate
• SCHEMBL20390885
• AKOS013211631
• Tert-butyl4-chlorobenzoate
• BS-32723
• F78507
• DTXSID80456768
• CS-0210182
• t-butyl 4-chlorobenzoate
• 712-95-8

• Inchi： 1S/C11H13ClO2/c1-11(2,3)14-10(13)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key： UKKZHZNQIFTSJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.06049
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3